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Compound of Interest

2-Chloro-4-
Compound Name: ) )
(methoxycarbonyl)benzoic acid

cat. No.: B1368300

An In-Depth Technical Guide to the Safe Handling of 2-Chloro-4-(methoxycarbonyl)benzoic
acid

Foreword for the Modern Researcher

In the fast-paced environment of drug discovery and chemical synthesis, a profound
understanding of the reagents we handle is not merely a regulatory formality but the bedrock of
scientific integrity and personal safety. 2-Chloro-4-(methoxycarbonyl)benzoic acid is not just
another catalog number; it is a key building block in the synthesis of promising SGLT2 inhibitors
for diabetes therapy.[1][2] Its structure, a chlorinated benzoic acid derivative with a methyl
ester, presents a specific combination of chemical properties and physiological hazards that
demand a nuanced approach to its handling. This guide moves beyond the checklist mentality
of standard safety data sheets. It is designed for the practicing scientist, offering a deeper
causal understanding of the risks involved and the rationale behind the recommended safety
protocols. Our objective is to empower you, the researcher, to work with this compound not with
fear, but with informed respect, ensuring both the safety of your team and the integrity of your
experimental outcomes.

Section 1: Core Chemical and Physical Identity

Understanding the fundamental properties of a compound is the first step in predicting its
behavior, both in a reaction flask and in the event of an accidental release.
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Nomenclature and Structure:

o Systematic Name: 2-Chloro-4-(methoxycarbonyl)benzoic acid

e Common Synonyms: 2-Chloro-4-(methoxycarbonyl)benzoic acid|[3]
« CAS Number: 431888-57-2[3][4]

e Molecular Formula: CeH7ClOa4[3][4]

e Molecular Weight: 214.60 g/mol [3][4]

The molecule's structure is key to its reactivity and hazards. It possesses a carboxylic acid
group, making it acidic, and an aromatic ring substituted with a chlorine atom and a
methoxycarbonyl group. The presence of chlorine can influence its toxicological profile and
disposal requirements.

Physicochemical Data Summary:

Property Value Source
Appearance Off-white to light brown solid [3]
Boiling Point 360.3 £ 27.0 °C (Predicted) [3]
Density 1.413 + 0.06 g/cm? (Predicted) [3]
pKa 2.43 £ 0.25 (Predicted) [3]

Room Temperature, sealed in
Storage Temperature - [31141[5]
dry conditions

These predicted values provide a useful approximation for assessing physical behavior, such
as volatility and potential for aerosolization.

Section 2: Comprehensive Hazard Identification and
GHS Classification
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2-Chloro-4-(methoxycarbonyl)benzoic acid is classified as hazardous under the Globally

Harmonized System (GHS).[6] The following classifications dictate the necessary precautions

for its handling.

GHS Hazard Summary Table:

Hazard Class &

Pictogram Signal Word Hazard Statement
Category
Acute Toxicity (Oral), GHSO07 (Exclamation ) H302: Harmful if
Warning
Cat. 4 Mark) swallowed[7][8]
Skin _ _
) o GHSO07 (Exclamation ) H315: Causes skin
Corrosion/Irritation, Warning L
Mark) irritation[ 7][9][10]
Cat. 2
Serious Eye ) )
o GHSO07 (Exclamation ] H319: Causes serious
Damage/Irritation, Warning o
Mark) eye irritation[7][9][10]
Cat. 2A
) ) H335: May cause
STOT (Single GHSO07 (Exclamation _ _ o
Warning respiratory irritation[7]
Exposure), Cat. 3 Mark)
[91[10]
Hazardous to the
) ) H402: Harmful to
Aquatic Environment, None None

Acute, Cat. 3

aquatic life[8]

Expert Analysis of Hazards:

e H302 (Harmful if swallowed): The primary risk here is accidental ingestion. This underscores

the critical importance of prohibiting eating, drinking, or smoking in laboratory areas and

practicing stringent personal hygiene.[8][11]

e H315 (Causes skin irritation): As a solid, the primary route of skin exposure is through

handling the powder. The acidic nature of the carboxylic acid group and the presence of the

chlorinated aromatic ring likely contribute to its irritant properties. Prolonged or repeated

contact can lead to inflammation, redness, and discomfort.[10]
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e H319 (Causes serious eye irritation): The compound is a fine powder that can be easily
aerosolized.[12] Eye contact can cause significant pain and potential damage.[10] This is a
direct consequence of its chemical nature as an irritant.

o H335 (May cause respiratory irritation): Inhalation of the dust can irritate the mucous
membranes of the respiratory tract.[10] This is a common hazard for acidic organic solids
and necessitates handling in a well-ventilated area, preferably within a chemical fume hood.

e H402 (Harmful to aquatic life): While not acutely toxic to aquatic life, its release into drains or
waterways should be prevented.[8] This classification dictates specific disposal protocols.

Section 3: Toxicological Profile

While specific LD50 data is not readily available in the provided sources, the GHS
classifications provide a clear framework for understanding the compound's toxicological
effects. The primary concerns are local irritant effects upon direct contact.

e Routes of Exposure: Inhalation, eye contact, skin contact, and ingestion are all potential
routes of exposure.[10]

e Symptoms of Exposure:
o Skin: May result in itching, scaling, reddening, or blistering.[10]
o Eyes: Can cause redness, pain, or more severe eye damage.[10]
o Inhalation: Leads to irritation of the lungs and respiratory system.[10]

o Carcinogenicity: This compound is not listed as a probable, possible, or confirmed human
carcinogen by IARC or NTP.[8][10]

The toxicological profile is consistent with an irritant. There is no data to suggest systemic
toxicity or carcinogenicity at this time, but as with any research chemical, it should be handled
with the assumption that all toxicological properties have not been fully investigated.[6]

Section 4: Exposure Control and Personal
Protective Equipment (PPE)
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A multi-layered approach to exposure control is essential, starting with engineering controls
and supplemented by appropriate PPE.

Engineering Controls: The First Line of Defense

The causality is simple: if the compound cannot reach you, it cannot harm you.

e Chemical Fume Hood: All weighing and handling of the solid compound must be performed
inside a certified chemical fume hood. This directly mitigates the respiratory irritation hazard
(H335) by capturing dust and preventing it from entering the breathing zone of the operator.
[10]

o Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are
diluted and removed.[10]

o Eyewash Stations and Safety Showers: These must be located in immediate proximity to the
workstation.[6] Their availability is a critical response measure for accidental eye (H319) or
extensive skin (H315) contact.

Personal Protective Equipment (PPE): The Essential
Barrier

PPE is not a substitute for good engineering controls but is a mandatory final barrier.

o Eye and Face Protection: Chemical safety goggles are required at all times. Due to the risk
of dust, a face shield should also be worn when handling larger quantities or when there is a
significant risk of splashing or aerosolization.[6][10] This directly addresses the H319
"Causes serious eye irritation" hazard.

e Skin Protection:

o Gloves: Standard nitrile gloves should be worn. Inspect them for tears before use and
wash hands thoroughly after removal.[6][10]

o Lab Coat: A flame-resistant lab coat must be worn and kept fully buttoned.
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o Respiratory Protection: Not typically required if work is conducted within a functional fume
hood. If a fume hood is unavailable or in the case of a large spill, a NIOSH-approved
respirator with a particulate filter would be necessary.[13]

Logical Relationship of Hazards to Controls

The following diagram illustrates the direct link between a specific hazard and the primary
control measure designed to mitigate it.

Caption: Relationship between GHS hazards and primary control measures.

Section 5: Safe Handling, Storage, and Emergency
Protocols
Standard Operating Procedure (SOP) for Handling

This protocol is designed as a self-validating system. Following these steps ensures that risks
are systematically controlled.

e Preparation:

o

Verify the chemical fume hood has a current certification and is functioning correctly.

[¢]

Don all required PPE (lab coat, safety goggles, nitrile gloves).

[e]

Designate a specific area within the hood for handling the solid.

[e]

Prepare a waste container for contaminated materials (e.g., weighing paper, used gloves).
 Aliquotting the Compound:

o Retrieve the container from its storage location.

o Place the container inside the fume hood before opening.

o Use a spatula to carefully transfer the required amount of the off-white solid onto weighing
paper or into a tared vessel.
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o Causality: The slow, deliberate movement minimizes the aerosolization of the powder,
directly reducing the inhalation (H335) and eye contact (H319) risks.

o Securely close the main container immediately after use.
e Post-Handling:

o Clean any residual powder from the spatula and the work surface within the hood using a
damp cloth.

o Dispose of all contaminated disposable items (gloves, weighing paper) into the designated
solid waste container.

o Wash hands thoroughly with soap and water after exiting the lab.[6][10]

Safe Handling Workflow Diagram
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Caption: Step-by-step workflow for the safe handling of the solid compound.
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Storage Requirements

o Conditions: Store in a tightly-closed container in a cool, dry, well-ventilated area.[6][10] The
requirement for a "dry" environment is critical as moisture could potentially hydrolyze the
ester or interact with the acidic compound.

o Incompatibilities: Store away from incompatible substances such as strong oxidizing agents
and strong bases.[14] Reaction with strong bases can cause a vigorous and potentially
hazardous acid-base reaction.

e Security: The container should be stored locked up.[6][10][11]

Emergency First-Aid Protocols

Immediate and correct action is vital.

 Inhalation: If inhaled, immediately remove the person to fresh air and keep them at rest in a
position comfortable for breathing.[6][8][10] If symptoms persist, seek medical attention.

o Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area
with plenty of soap and water for at least 15 minutes.[6][10] If skin irritation occurs, get
medical advice.[10]

o Eye Contact: Immediately rinse cautiously with water for several minutes, holding the eyelids
open.[6][8][10] Remove contact lenses if present and easy to do so. Continue rinsing for at
least 15 minutes. Seek immediate medical attention from an ophthalmologist.[8]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a poison center or
doctor for treatment advice.[8][11][13]

Section 6: Stability and Reactivity

o Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature).[8]

o Reactivity: While generally stable, hazardous reactions can occur.

o Incompatible Materials: Avoid strong oxidizing agents and strong alkalis/bases.[14]
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o Hazardous Decomposition Products: In the event of a fire, hazardous combustion gases
or vapors may be produced.[8]

o Dust Explosion: Like many fine organic powders, if finely distributed and whirled up in the
air, there is a potential for a dust explosion.[8][12]

Section 7: Disposal Considerations
Responsible disposal is a critical component of the chemical lifecycle.
o Procedure: Waste material must be disposed of in accordance with national and local

regulations.[8] This typically involves collection in a clearly labeled, sealed container for
pickup by a licensed chemical waste disposal company.

e Environmental Precautions: Do not let the product enter drains, other waterways, or soil.[8]
[10] This is mandated by its classification as harmful to aquatic life (H402).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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